3-ethyl-1-azaspiro[3.3]heptan-2-one

• IUPAC Name: 3-ethyl-1-azaspiro[3.3]heptan-2-one
• InChI: InChI=1S/C8H13NO/c1-2-6-7(10)9-8(6)4-3-5-8/h6H,2-5H2,1H3,(H,9,10)
• InChI Key: CGDLHYUPHMQBSJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1C(=O)NC12CCC2
• Molecular Formula: C8H13NO
• Molecular Weight: 139.19 g/mol

Description

3-ethyl-1-azaspiro[3.3]heptan-2-one, abbreviated as EAH, is a cyclic ketone that belongs to the family of azaspiro compounds. It is a cyclic ether, meaning that it contains an oxygen atom in its ring structure. EAH is a colorless, odorless and tasteless liquid that has a melting point of -13.7°C and a boiling point of 174.2°C. EAH is a versatile compound that can be used for a variety of purposes, such as synthesis of drugs, production of polymers, and in lab experiments.

Mechanism of Action

EAH is an intermediate in the synthesis of a variety of drugs, polymers, and other organic compounds. In drug synthesis, EAH is used as a precursor in the synthesis of a variety of drugs, such as anticonvulsants, antipsychotics, and anti-inflammatories. In the production of polymers, EAH is used as a monomer to produce a variety of polymers, such as polyurethanes and polyesters. In lab experiments, EAH is used as a reference compound in the study of organic reactions and in the synthesis of other organic compounds.
Biochemical and Physiological Effects
EAH is a versatile compound that can be used for a variety of purposes, but its biochemical and physiological effects are largely unknown. EAH has not been tested for its effects on humans or animals, and there is no evidence that it has any adverse effects.

Advantages and Limitations for Lab Experiments

EAH has a number of advantages and limitations when used in lab experiments. One advantage of EAH is that it is a colorless, odorless, and tasteless liquid, making it easy to work with in lab experiments. Additionally, EAH is a versatile compound that can be used in the synthesis of a variety of drugs, polymers, and other organic compounds. However, EAH is not very stable and can degrade over time, making it unsuitable for long-term storage. Additionally, EAH is not soluble in water, making it difficult to use in aqueous solutions.

Future Directions

There are a number of potential future directions for the use of EAH. One potential direction is the use of EAH in the synthesis of new drugs and polymers. Additionally, further research into the biochemical and physiological effects of EAH could be conducted to determine its potential therapeutic applications. Furthermore, research into the stability of EAH could be conducted to determine potential methods for improving its stability and solubility. Finally, research into the potential applications of EAH in lab experiments could be conducted to determine its potential uses in a variety of experiments.

Synthesis Methods

EAH can be synthesized through a variety of methods, including the reaction of 1-azaspiro[3.3]heptane with ethyl iodide, the reaction of ethyl iodide with 1-azaspiro[3.3]heptan-2-ol, and the reaction of 1-azaspiro[3.3]heptan-2-one with ethyl bromide. The most common method is the reaction of 1-azaspiro[3.3]heptane with ethyl iodide. This reaction involves the addition of ethyl iodide to the 1-azaspiro[3.3]heptane molecule, which forms the EAH molecule.

Scientific Research Applications

EAH has been used in a variety of scientific research applications, such as in the synthesis of drugs, in the production of polymers, and in lab experiments. In drug synthesis, EAH is used as an intermediate in the synthesis of a variety of drugs, such as anticonvulsants, antipsychotics, and anti-inflammatories. In the production of polymers, EAH is used as a monomer to produce a variety of polymers, such as polyurethanes and polyesters. In lab experiments, EAH is used as a reference compound in the study of organic reactions and in the synthesis of other organic compounds.